Cas no 327099-80-9 (4-bromo-2-methyl-pyrazole-3-carbonitrile)
327099-80-9 structure
Product Name:4-bromo-2-methyl-pyrazole-3-carbonitrile
CAS No:327099-80-9
MF:C5H4BrN3
MW:186.009359359741
MDL:MFCD00463999
CID:3065573
PubChem ID:759273
Update Time:2025-04-21
4-bromo-2-methyl-pyrazole-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-1-methyl-1H-pyrazole-5-carbonitrile
- 4-bromo-2-methyl-pyrazole-3-carbonitrile
- AKOS003726203
- W17406
- MFCD00463999
- EN300-731690
- DS-18873
- DB-205656
- 327099-80-9
- SCHEMBL23855425
- STL322703
- 4-bromo-1-methylpyrazole-5-carbonitrile
- SY261426
- CS-0061727
- SR-01000399525
- 4-bromo-2-methylpyrazole-3-carbonitrile
- SR-01000399525-1
- 871-848-4
-
- MDL： MFCD00463999
- Inchi： 1S/C5H4BrN3/c1-9-5(2-7)4(6)3-8-9/h3H,1H3
- InChI Key： MLHTXTFSAKYMMD-UHFFFAOYSA-N
- SMILES： BrC1C=NN(C)C=1C#N
Computed Properties
- Exact Mass: 184.95886 g/mol
- Monoisotopic Mass: 184.95886 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 186.01
- XLogP3: 1
- Topological Polar Surface Area: 41.6Ų
4-bromo-2-methyl-pyrazole-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IA376-200mg |
4-bromo-2-methyl-pyrazole-3-carbonitrile |
327099-80-9 | 97% | 200mg |
702.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IA376-50mg |
4-bromo-2-methyl-pyrazole-3-carbonitrile |
327099-80-9 | 97% | 50mg |
286.0CNY | 2021-07-12 | |
| Chemenu | CM252225-100mg |
4-Bromo-1-methyl-1H-pyrazole-5-carbonitrile |
327099-80-9 | 95+% | 100mg |
$95 | 2021-08-04 | |
| Chemenu | CM252225-250mg |
4-Bromo-1-methyl-1H-pyrazole-5-carbonitrile |
327099-80-9 | 95+% | 250mg |
$188 | 2021-08-04 | |
| Chemenu | CM252225-1g |
4-Bromo-1-methyl-1H-pyrazole-5-carbonitrile |
327099-80-9 | 95+% | 1g |
$491 | 2021-08-04 | |
| Chemenu | CM252225-5g |
4-Bromo-1-methyl-1H-pyrazole-5-carbonitrile |
327099-80-9 | 95+% | 5g |
$1648 | 2021-08-04 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B59760-5g |
4-Bromo-2-methylpyrazole-3-carbonitrile |
327099-80-9 | 97% | 5g |
￥7174.0 | 2022-10-09 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B59760-100mg |
4-Bromo-2-methylpyrazole-3-carbonitrile |
327099-80-9 | 97% | 100mg |
￥447.0 | 2022-10-09 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B59760-1g |
4-Bromo-2-methylpyrazole-3-carbonitrile |
327099-80-9 | 97% | 1g |
￥1861.0 | 2022-10-09 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B59760-250mg |
4-Bromo-2-methylpyrazole-3-carbonitrile |
327099-80-9 | 97% | 250mg |
￥756.0 | 2022-10-09 |
4-bromo-2-methyl-pyrazole-3-carbonitrile Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
327099-80-9 (4-bromo-2-methyl-pyrazole-3-carbonitrile) Related Products
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